BE“GHE Foundational & Exploratory

Check Availability & Pricing

Tetraethylammonium Bicarbonate: A Technical
Safety and Handling Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetraethylammonium bicarbonate

Cat. No.: B1610092

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides a comprehensive overview of the material safety data for
Tetraethylammonium Bicarbonate (CAS: 17351-61-0). The information is compiled and
presented to meet the needs of laboratory and drug development professionals, with a focus
on clear data presentation, procedural workflows, and hazard visualization.

Chemical Identification and Physical Properties

Tetraethylammonium bicarbonate, also known as tetraethylammonium hydrogen carbonate,
is a quaternary ammonium salt.[1] It is typically supplied as a white to light brown powder.[2]
While it is known to be miscible with water, specific quantitative data for several physical
properties are not consistently available in published safety data sheets.[3]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Synonyms Tetraethylammonium hydrogen 3]
carbonate
CAS Number 17351-61-0 [3]
Molecular Formula CoH21NOs3 [5]
Molecular Weight 191.27 g/mol [5]
Appearance White to light brown powder [2]
Solubility in Water Miscible / Mixes with water [3]
Melting Point Data not available [3]
Boiling Point Data not available [3][6]
Density Data not available N/A

Vapor Pressure

Data not available

[6]

Flash Point

Not applicable

[1]

Autoignition Temp.

Data not available

[3]

Hazard Identification and Toxicology

Tetraethylammonium bicarbonate is considered a hazardous substance.[3] The primary

hazards are irritation to the skin, eyes, and respiratory system, and it is harmful if swallowed.[3]

Long-term exposure may lead to cumulative health effects.[3] It is also classified as toxic to

aquatic organisms.[3]

Table 2: GHS Hazard Classification
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Classification Code Description Source(s)
Skin Irritation H315 Causes skin irritation
o Causes serious eye
Eye Irritation H319 S
irritation
Specific Target Organ ]
o May cause respiratory
Toxicity(Single H335 T
irritation
Exposure)
Acute Toxicity (Oral) H302 Harmful if swallowed [4]
Table 3: Toxicological Data
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Parameter

Value

Details Source(s)

Acute Oral Toxicity

No specific LD50 data
available.

Animal experiments
suggest ingestion of
less than 150g may
be harmful or fatal.

Acute Dermal Toxicity

No specific LD50 data

available.

Causes skin
inflammation and can
be absorbed through
. [31[4]
cuts or abrasions,
potentially causing

systemic injury.

Acute Inhalation

Toxicity

No specific LC50 data
available.

Dust may cause

respiratory irritation.

High concentrations [3]
can lead to lung

damage.

Carcinogenicity

Not classified as a

carcinogen.

No component is
identified as a [6]
carcinogen by IARC.

Occupational

Exposure Limits

Not established.

No OSHA PEL or
ACGIH TLV values

are available.

[4]16]

Below is a visualization of the material's hazard ratings based on the Chemwatch system,

which provides a quick reference for assessing risks related to flammability, toxicity, body

contact, and reactivity.
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Hazard ldentification Diamond based on Chemwatch Ratings.

Standard Laboratory Protocols for Safe Use

Adherence to strict safety protocols is mandatory when handling tetraethylammonium
bicarbonate. The following sections detail the necessary procedures for risk mitigation,
personal protection, and emergency response.

Risk Assessment and Handling

A thorough risk assessment should be conducted before any new experimental procedure
involving this substance.
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Evaluate Procedure: Identify steps where dust generation or personal contact may occur.

Assess Quantities: Use the minimum quantity of material required for the experiment.

Control Measures: Ensure engineering controls (fume hood, ventilated area) are operational.

[6]

Emergency Plan: Confirm location of eyewash stations, safety showers, and spill kits.

Handling Protocol:

Avoid all personal contact, including the inhalation of dust.[3]

Use in a well-ventilated area, preferably a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[6]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly with soap and water after handling.[3]

Keep containers securely sealed when not in use.[3]

Personal Protective Equipment (PPE)

The following PPE is required when handling tetraethylammonium bicarbonate.

Table 4: Required Personal Protective Equipment
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] Standard/Specificat
Body Area Protection . Source(s)
ion

Safety glasses with
] ) NIOSH (US) or EN
Eyes/Face side-shields or [6]
) 166 (EU) approved.
chemical goggles.

) Chemically resistant, EN 374 (EU) or US
Skin/Hands _ _ _ [3][6]
impervious gloves. F739 compliant.

Impervious clothing

) should be selected
Protective laboratory
based on the
Body coat. Launder work ) [3][6]
concentration and
clothes separately.
amount of substance

handled.

For nuisance
exposures, use a P95
(US) or P1 (EU)
) particle respirator. For  NIOSH (US) or CEN
Respiratory ) [6]
higher levels, use an (EV) approved.
approved OV/AG/P99
(US) or ABEK-P2 (EU)

respirator.

Storage and Disposal

o Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.
The material is hygroscopic and should be stored under an inert gas.[6] Store away from
incompatible materials such as strong oxidizing agents and foodstuffs.[3]

o Disposal: Dispose of waste material by offering it to a licensed disposal company. The
material can be dissolved in a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber. Dispose of containers as unused product. Do not
allow the product to enter drains or waterways.[3]

Emergency and First Aid Procedures
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Immediate and appropriate action is critical in the event of an exposure or spill. The following
workflows outline the required response protocols.

First Aid Workflow

The diagram below illustrates the decision-making process for providing first aid after an

exposure.

Exposure Event

Exposure Occurs

( i J (Skin Contact) (Eye Comact) [ i )

Immegliate Actions

Rinse thoroughly with water for at least 15 mins.

Wash off with soap and plenty of water.
Remove contact lenses if possible.

Remove contaminated clothing.

Move to fresh air.

Rinse mouth with water.
Never give anything by mouth to an unconscious person.

If not breathing, give artificial respiration.

Medical Attentio}

Consult a physician.
Show this safety data sheet.

Click to download full resolution via product page

First Aid Response Workflow for Tetraethylammonium Bicarbonate.

Chemical Spill Response Protocol
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The response to a chemical spill depends on its scale. The workflow below provides guidance
for both minor and major spills.

action_minor action_major common_action

Spill Detected

Is the spill
minor or major?

Clean up immediately.
Avoid generating dust.

\

Minor Major

Advise personnel in area.
Alert Emergency Responders.

\4
G:ontrol personal contact with PPEJ G:ontrol contact with full protective clothing)

\

@se dry clean up procedures (sweep/shovel)) G’revent spillage from entering drains/waterways)

A4

Gzecover product wherever possible)

A4 \

G’Iace in a suitable, labelled container for waste disposaD

Click to download full resolution via product page

Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Tetraethylammonium Bicarbonate: A Technical Safety
and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610092#tetraethylammonium-bicarbonate-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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